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Compound of Interest

Compound Name: 2-Bromo-5-methoxypyridine

Cat. No.: B047582

Introduction

2-Bromo-5-methoxypyridine (CAS No: 105170-27-2) is a heterocyclic organic compound
widely utilized as a key intermediate in organic synthesis.[1] With the molecular formula
C6H6BrNO and a molecular weight of 188.02 g/mol , its structure is conducive to various
chemical transformations, making it a valuable building block in the pharmaceutical and
agrochemical industries.[1][2] It plays a significant role in the synthesis of novel compounds
with potential antimicrobial and anti-inflammatory properties, as well as in the development of
herbicides and pesticides.[3] Given its reactivity and hazardous properties, a thorough
understanding of its safety profile and handling requirements is critical for researchers,
scientists, and drug development professionals. This guide provides an in-depth overview of
the safety data, handling protocols, and emergency procedures for 2-Bromo-5-
methoxypyridine.

Hazard Identification and Classification

2-Bromo-5-methoxypyridine is classified as a hazardous substance. The primary hazards
include skin, eye, and respiratory irritation.[4][5] The Globally Harmonized System (GHS) of
Classification and Labelling of Chemicals provides a clear warning of its potential health
effects.

Table 1: GHS Hazard Classification

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b047582?utm_src=pdf-interest
https://www.benchchem.com/product/b047582?utm_src=pdf-body
https://www.innospk.com/en/?news/grok-exploring-2-bromo-5-methoxypyridine-a-key-intermediate-in-organic-synthesis
https://www.innospk.com/en/?news/grok-exploring-2-bromo-5-methoxypyridine-a-key-intermediate-in-organic-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-methoxypyridine
https://www.chemimpex.com/products/44751
https://www.benchchem.com/product/b047582?utm_src=pdf-body
https://www.benchchem.com/product/b047582?utm_src=pdf-body
https://www.benchchem.com/product/b047582?utm_src=pdf-body
https://www.chemicalbook.com/msds/2-bromo-5-methoxypyridine.htm
https://www.echemi.com/produce/pr2308291905-2-bromo-5-methoxypyridine.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Category Classification Details
Pictogram Exclamation Mark
Signal Word Warning
Hazard Statements H315 Causes skin irritation.[2][4][5]
Causes serious eye irritation.
H319
[21[41[5]
May cause respirato
H335 Y P i

irritation.[2][4][5]

Precautionary Statements

P261, P264, P271, P280

Prevention: Avoid breathing
dust/fume/gas/mist/vapours/sp
ray. Wash skin thoroughly after
handling. Use only outdoors or
in a well-ventilated area. Wear
protective gloves/eye

protection/face protection.[2][4]

[5]

P302+P352, P304+P340,
P305+P351+P338, P319

Response: IF ON SKIN: Wash
with plenty of water. IF
INHALED: Remove person to
fresh air and keep comfortable
for breathing. IF IN EYES:
Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
easy to do. Continue rinsing.
Get medical help if you feel
unwell.[2][4][5]

P403+P233, P405

Storage: Store in a well-
ventilated place. Keep
container tightly closed. Store
locked up.[2][4][5]
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| | P501 | Disposal: Dispose of contents/container to an approved waste disposal plant.[2][4][5] |

Physical and Chemical Properties

Understanding the physical and chemical properties of 2-Bromo-5-methoxypyridine is

essential for its safe handling and for designing experimental conditions. With a melting point

near room temperature, it may be encountered as either a solid or a liquid.[3][5]

Table 2: Physical and Chemical Data

Property Value Source(s)

Molecular Formula C6H6BrNO [2][4][6]

Molecular Weight 188.02 g/mol [21[4]
White to almost white powder

Appearance or lump; Colourless to light [1][3]
yellow liquid

CAS Number 105170-27-2 [1][2][4]

Melting Point 22 °C [31[5]

. ) 240.8 °C at 760 mmHg78 °C at

Boiling Point [11[4]1[3]
0.6 mmHg

Density 1.53 g/cm3 [1114]

Flash Point 99.4 °C [1](4]

| Vapor Pressure | 0.0577 mmHg at 25 °C |[4][5] |

Experimental and Handling Protocols

Adherence to strict handling and storage protocols is mandatory to minimize exposure and

ensure laboratory safety.

Safe Handling Procedures
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» Ventilation: Always handle 2-Bromo-5-methoxypyridine in a well-ventilated area, preferably
within a chemical fume hood.[4][7]

» Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[8] Do not
eat, drink, or smoke in the work area.[7]

e Avoid Contact: Avoid all personal contact, including the inhalation of dust or vapors.[7] Avoid
contact with skin and eyes.[4]

e Equipment: Use non-sparking tools and take precautionary measures against static
discharge.[4]

Clothing: Contaminated work clothes should be laundered separately before reuse.[7]

Storage Conditions

o Container: Store in the original, tightly closed container.[4][7][9]

e Environment: Keep in a cool, dry, and well-ventilated place.[4][7] The recommended storage
temperature is between 2 - 8 °C.[3]

e Security: The substance should be stored locked up.[4][7]

e Incompatibilities: Store away from strong oxidizing agents and foodstuff containers.[7][8]

Exposure Control and Personal Protective
Equipment (PPE)

To prevent exposure, appropriate engineering controls and personal protective equipment must
be used.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification Source(s)

Wear tightly fitting safety
. goggles with side-shields
Eye/Face Protection . [4]
conforming to EN 166 (EU)

or NIOSH (US).

Handle with chemical-resistant
gloves (e.g., nitrile) that have

Skin Protection been inspected prior to use. [4117]
Wear an impervious lab coat or

fire/flame resistant clothing.

| Respiratory Protection | Use only in a well-ventilated area. If irritation occurs or exposure
limits are exceeded, a full-face respirator should be used. |[4][7] |

Task: Handling
2-Bromo-5-methoxypyridine

Work in a Chemical Fume Hood

or Well-Ventilated Area

Mandatory HPE
v anaatory v | /oo I ——

Wear Tightly-Fitting Wear Chemical-Resistant Wear Impervious Is ventilation inadequate or
Safety Goggles Gloves (Nitrile) Lab Coat is irritation experienced?

Use Full-Face

: Standard Ventilation is Sufficient
Respirator

Click to download full resolution via product page
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Caption: Personal Protective Equipment (PPE) decision workflow.

Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency involving 2-Bromo-5-
methoxypyridine.

First-Aid Measures

Table 4: First-Aid Response by Exposure Route

Exposure Route First-Aid Protocol Source(s)

Remove the person to
fresh air and keep them
comfortable for breathing.
Inhalation If breathing is difficult, [4][8]1[9]
administer oxygen. Seek
medical attention if you
feel unwell.

Immediately remove all
contaminated clothing. Wash

Skin Contact the affected area with plenty of  [4][8][9]
soap and water. If skin irritation

occurs, get medical advice.

Rinse cautiously and
thoroughly with water for at
least 15 minutes. Remove
Eye Contact contact lenses if present and [41[71[8]
easy to do so. Continue
rinsing. Seek immediate

medical attention.

| Ingestion | Rinse mouth with water. Do NOT induce vomiting. Never give anything by mouth to
an unconscious person. Call a poison control center or doctor immediately. |[4][8] |

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b047582?utm_src=pdf-body
https://www.benchchem.com/product/b047582?utm_src=pdf-body
https://www.chemicalbook.com/msds/2-bromo-5-methoxypyridine.htm
https://www.fishersci.com/store/msds?partNumber=AC378980010&productDescription=2-BROMO-5-CHLOROPYRIDINE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.spectrumchemical.com/media/sds/TCI-B2113.pdf
https://www.chemicalbook.com/msds/2-bromo-5-methoxypyridine.htm
https://www.fishersci.com/store/msds?partNumber=AC378980010&productDescription=2-BROMO-5-CHLOROPYRIDINE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.spectrumchemical.com/media/sds/TCI-B2113.pdf
https://www.chemicalbook.com/msds/2-bromo-5-methoxypyridine.htm
https://store.apolloscientific.co.uk/storage/msds/OR61105_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC378980010&productDescription=2-BROMO-5-CHLOROPYRIDINE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-bromo-5-methoxypyridine.htm
https://www.fishersci.com/store/msds?partNumber=AC378980010&productDescription=2-BROMO-5-CHLOROPYRIDINE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[4]

[9]

o Specific Hazards: The compound is not considered a significant fire risk, but containers may
burn.[7] Combustion may produce poisonous fumes, including nitrogen oxides, carbon
oxides, and hydrogen bromide.[9] Closed containers may explode when heated.[9]

o Protective Actions: Firefighters should wear self-contained breathing apparatus (SCBA).[9]

Accidental Release Measures

In the case of a spill, a systematic approach should be followed to ensure safety and proper

containment.
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Spill Detected

1. Alert Personnel & Evacuate
Immediate Area

2. Don Full PPE
(Respirator, Goggles, Gloves, Lab Coat)

3. Prevent Further Spillage
(If safe to do so)

4. Clean Up Spill
Use dry clean-up procedures.
Avoid generating dust.

'

5. Collect Waste
Place spilled material in a clean, dry,
sealable, and labeled container.

]

6. Decontaminate Area
Wash spill area down with large
amounts of water. Prevent runoff.

'

7. Dispose of Waste
Follow approved hazardous waste
disposal regulations.

Incident Reported & Documented

Click to download full resolution via product page

Caption: Workflow for handling an accidental spill.
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Disposal Considerations

Disposal of 2-Bromo-5-methoxypyridine and its containers must be handled with care. All
waste material should be disposed of at an approved hazardous waste treatment and disposal
facility, in accordance with all applicable local, state, and federal laws and regulations.[4][8] Do
not allow the chemical to enter drains or waterways.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b047582?utm_src=pdf-body
https://www.chemicalbook.com/msds/2-bromo-5-methoxypyridine.htm
https://www.fishersci.com/store/msds?partNumber=AC378980010&productDescription=2-BROMO-5-CHLOROPYRIDINE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR61105_msds.pdf
https://www.benchchem.com/product/b047582?utm_src=pdf-custom-synthesis
https://www.innospk.com/en/?news/grok-exploring-2-bromo-5-methoxypyridine-a-key-intermediate-in-organic-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-methoxypyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-methoxypyridine
https://www.chemimpex.com/products/44751
https://www.chemicalbook.com/msds/2-bromo-5-methoxypyridine.htm
https://www.echemi.com/produce/pr2308291905-2-bromo-5-methoxypyridine.html
https://www.chemscene.com/105170-27-2.html
https://store.apolloscientific.co.uk/storage/msds/OR61105_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC378980010&productDescription=2-BROMO-5-CHLOROPYRIDINE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.spectrumchemical.com/media/sds/TCI-B2113.pdf
https://www.benchchem.com/product/b047582#2-bromo-5-methoxypyridine-safety-data-sheet-sds-and-handling
https://www.benchchem.com/product/b047582#2-bromo-5-methoxypyridine-safety-data-sheet-sds-and-handling
https://www.benchchem.com/product/b047582#2-bromo-5-methoxypyridine-safety-data-sheet-sds-and-handling
https://www.benchchem.com/product/b047582#2-bromo-5-methoxypyridine-safety-data-sheet-sds-and-handling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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